Cas no 1824248-51-2 (1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine)

• Product Name: 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine
• CAS No: 1824248-51-2
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 6322264
• PubChem ID: 130002236
• Update Time: 2025-07-02

1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1824248-51-2
• 1-(4,6-dichloropyrimidin-5-yl)ethan-1-amine
• EN300-1966184
• 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine

• Inchi： 1S/C6H7Cl2N3/c1-3(9)4-5(7)10-2-11-6(4)8/h2-3H,9H2,1H3
• InChI Key： OUINHNYIYHQDLZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(C)N

Computed Properties

• Exact Mass: 191.0017026g/mol
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine

Comprehensive Overview of 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine (CAS No. 1824248-51-2)

1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine (CAS No. 1824248-51-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its dichloropyrimidine backbone and ethylamine functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and crop protection agents.

The structural uniqueness of 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine lies in its pyrimidine ring, which is a common motif in many biologically active compounds. The presence of chlorine atoms at the 4 and 6 positions enhances its reactivity, making it a valuable building block for further chemical modifications. Recent studies have explored its role in the synthesis of kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies in modern medicine.

In the agrochemical sector, 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine has shown promise as a precursor for herbicides and pesticides. Its ability to interact with specific enzymes in plants makes it a candidate for developing environmentally friendly crop protection solutions. This aligns with the global trend toward sustainable agriculture, where reducing chemical load while maintaining efficacy is a top priority.

From a synthetic chemistry perspective, the compound's CAS No. 1824248-51-2 is often searched in databases for its physicochemical properties, such as solubility, melting point, and stability. These parameters are critical for researchers designing new derivatives or optimizing existing formulations. The compound's molecular weight and logP value are also frequently queried, as they influence its bioavailability and environmental fate.

One of the trending topics in the scientific community is the use of AI-driven drug discovery, and 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine has been part of such computational studies. Machine learning models have been employed to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This intersection of chemistry and technology reflects the compound's relevance in cutting-edge research.

Another area of interest is the compound's role in green chemistry. Researchers are investigating eco-friendly synthesis routes for 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine to minimize waste and energy consumption. This aligns with the broader industry shift toward sustainable practices, a topic highly searched in academic and industrial circles.

In summary, 1-(4,6-Dichloropyrimidin-5-yl)ethan-1-amine (CAS No. 1824248-51-2) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and development. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.